2-[1-(4-chloro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol

• IUPAC Name: 2-[1-(4-chloro-3-methylphenyl)triazol-4-yl]ethanol
• InChI: InChI=1S/C11H12ClN3O/c1-8-6-10(2-3-11(8)12)15-7-9(4-5-16)13-14-15/h2-3,6-7,16H,4-5H2,1H3
• InChI Key: URFFDWQGNSWVMT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C=C(N=N2)CCO)Cl
• Molecular Formula: C11H12ClN3O
• Molecular Weight: 237.68 g/mol

Description

2-[1-(4-chloro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. This compound is also known as a triazole derivative and has been synthesized using various methods.

Scientific Research Applications

1. Triazole Derivatives and Their Importance

Triazoles are crucial in the realm of heterocyclic compounds, and their structural variations lend themselves to diverse biological activities. The importance of triazole derivatives, including 2-[1-(4-chloro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]ethan-1-ol, extends to various biological applications due to their anti-inflammatory, antimicrobial, and antiviral properties, among others. The exploration of these compounds in recent patents underscores their potential in addressing a wide range of diseases and emphasizes the need for novel synthetic methods that align with principles of green chemistry (Ferreira et al., 2013).

2. Synthetic Routes and Chemical Properties

The synthesis of triazole derivatives like this compound involves various routes that leverage the stability of the triazole ring and its capacity to engage in hydrogen bonding and dipole-dipole interactions with biological targets. The versatility of these synthetic routes, particularly those involving copper-catalyzed azide-alkyne cycloadditions, highlights the potential for producing biologically active triazoles with significant applications in drug discovery and material science (Kaushik et al., 2019).

3. Eco-friendly Synthesis Approaches

Recent advancements in the synthesis of triazoles focus on eco-friendly methods, reducing environmental impact while maintaining or improving reaction efficiency. These methods, which include the use of novel and recoverable catalysts, provide a sustainable pathway for synthesizing triazoles like this compound, with potential applications in the industrial synthesis of drugs (de Souza et al., 2019).

4. Corrosion Inhibition Properties

The 1,2,3-triazole derivatives, including this compound, have shown significant potential as corrosion inhibitors for various metals and alloys. Their stability under acidic conditions and environmentally friendly nature make them an excellent choice for industrial applications, ensuring the longevity and durability of metal surfaces (Hrimla et al., 2021).